Cas no 25251-42-7 (3-Sulfophenylgamma acid)

3-Sulfophenylgamma acid structure
3-Sulfophenylgamma acid structure
Product Name:3-Sulfophenylgamma acid
CAS No:25251-42-7
MF:C16H13NO7S2
MW:395.406922101974
CID:52684
PubChem ID:91355
Update Time:2025-04-18

3-Sulfophenylgamma acid Chemical and Physical Properties

Names and Identifiers

    • 3-Sulfophenylgamma acid
    • N-3-Sulfophenyl-γ-Acid
    • 4-hydroxy-6-(3-sulfoanilino)naphthalene-2-sulfonic acid
    • N-(M-SULFO PHENYL) GAMMA ACID
    • EINECS 246-758-8
    • 1-Naphthol-3-sulfonicacid, 7-m-sulfoanilino- (6CI)
    • 1-Hydroxy-7-(m-sulfoanilino)naphthalene-3-sulfonicacid
    • 2-N-Phenylamino-8-hydroxynaphthalene-6,3'-disulfonic acid
    • 4-Hydroxy-6-(3-sulfophenylamino)-2-naphthalenesulfonic acid
    • 3-indol-1-ylbutanoic acid
    • FT-0616389
    • DTXSID60179908
    • 2-Naphthalenesulfonicacid, 4-hydroxy-6-[(3-sulfophenyl)amino]-
    • N-(3'-Sulfophenyl)alpha-Acid
    • 4-Hydroxy-6-[(3-sulfophenyl)amino]-2-naphthalenesulfonic acid
    • A817743
    • 4-Hydroxy-6-((3-sulfophenyl)amino)naphthalene-2-sulfonic acid
    • NS00027845
    • 4-hydroxy-6-(3-sulfophenylamino)naphthalene-2-sulfonic acid
    • 25251-42-7
    • 4-Hydroxy-6-(3-sulphoanilino)naphthalene-2-sulphonic acid
    • W-107251
    • SCHEMBL8015044
    • 4-hydroxy-6-[(3-sulfophenyl)amino]naphthalene-2-sulfonic acid
    • Inchi: 1S/C16H13NO7S2/c18-16-9-14(26(22,23)24)6-10-4-5-12(8-15(10)16)17-11-2-1-3-13(7-11)25(19,20)21/h1-9,17-18H,(H,19,20,21)(H,22,23,24)
    • InChI Key: LSDXXYNYKPLONE-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C2=CC(=CC=C2C=1)NC1C=CC=C(C=1)S(=O)(=O)O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 203.09500
  • Monoisotopic Mass: 395.013343
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 697
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 158

Experimental Properties

  • Density: 1.692
  • Boiling Point: °Cat760mmHg
  • Flash Point: °Cat760mmHg
  • Refractive Index: 1.747
  • PSA: 42.23000
  • LogP: 2.67700
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd